

Rifogal (Rifampicin): A Comprehensive Technical Guide on its Spectrum of Activity

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Rifogal

Cat. No.: B15747613

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals


Introduction

Rifogal, with the active pharmaceutical ingredient Rifampicin, is a potent semisynthetic antibiotic belonging to the rifamycin class.^[1] It is a key therapeutic agent in the treatment of mycobacterial infections, most notably tuberculosis and leprosy, and is also effective against a range of Gram-positive and certain Gram-negative bacteria.^{[2][3]} This technical guide provides an in-depth analysis of the spectrum of activity of **Rifogal**, its mechanism of action, and the standardized methodologies used for its evaluation.

Mechanism of Action

Rifampicin's primary antibacterial effect is the inhibition of bacterial DNA-dependent RNA polymerase (RNAP).^{[1][2][4][5]} This enzyme is essential for the transcription of genetic information from DNA to RNA, a critical step in protein synthesis. Rifampicin binds to the β -subunit of the bacterial RNAP, creating a stable drug-enzyme complex.^{[2][5]} This binding physically obstructs the path of the elongating RNA molecule, thereby halting transcription and preventing the synthesis of essential bacterial proteins, ultimately leading to cell death.^[5] The

selectivity of Rifampicin for prokaryotic RNAP over its eukaryotic counterpart contributes to its favorable therapeutic index.[6]



[Click to download full resolution via product page](#)

Caption: Mechanism of action of **Rifogal** (Rifampicin).

Spectrum of Activity

The in vitro activity of **Rifogal** (Rifampicin) is broad, encompassing a variety of pathogenic bacteria. The following tables summarize the Minimum Inhibitory Concentration (MIC) data for Rifampicin against a range of clinically relevant microorganisms. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in an in vitro susceptibility test.

Table 1: In Vitro Activity of Rifampicin against Gram-Positive Bacteria

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	0.008	0.016	≤0.004 - >32
Staphylococcus aureus (MRSA)	0.015	0.03	0.008 - 64
Streptococcus pneumoniae	0.015	0.06	≤0.008 - 0.25
Streptococcus pyogenes	0.03	0.125	≤0.008 - 0.5
Enterococcus faecalis	1	8	0.25 - >64
Enterococcus faecium	4	16	0.5 - >64
Listeria monocytogenes	≤0.12	0.25	0.03 - 1

Data compiled from multiple sources. MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Table 2: In Vitro Activity of Rifampicin against Gram-Negative Bacteria

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Neisseria gonorrhoeae	0.25	1	0.06 - 4
Neisseria meningitidis	0.03	0.125	≤0.008 - 0.5
Haemophilus influenzae	1	2	0.125 - 8
Escherichia coli	16	32	4 - >64
Klebsiella pneumoniae	16	32	4 - >64
Pseudomonas aeruginosa	32	>64	8 - >64
Acinetobacter baumannii	4	8	1 - 16

Data compiled from multiple sources.[\[5\]](#)[\[7\]](#)

Table 3: In Vitro Activity of Rifampicin against Mycobacteria

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Mycobacterium tuberculosis	0.125	0.5	0.06 - 2
Mycobacterium avium complex (MAC)	8	16	2 - >32
Mycobacterium kansasii	0.25	1	0.125 - 4
Mycobacterium leprae	-	-	0.3 (in mouse footpad)


Data compiled from multiple sources.[\[1\]](#)[\[2\]](#)[\[4\]](#)[\[6\]](#)

Experimental Protocols for Antimicrobial Susceptibility Testing

The determination of the in vitro spectrum of activity of **Rifogal** (Rifampicin) is performed using standardized methods, primarily broth microdilution and agar dilution, as recommended by bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).^{[8][9][10][11][12]}

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.



[Click to download full resolution via product page](#)

Caption: Workflow for Broth Microdilution Method.

Methodology:

- **Preparation of Antimicrobial Agent:** A stock solution of Rifampicin is prepared and serially diluted in a suitable cation-adjusted Mueller-Hinton Broth (CAMHB) to obtain a range of concentrations.
- **Inoculum Preparation:** A standardized inoculum of the test microorganism is prepared to a density corresponding to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5×10^5 colony-forming units (CFU)/mL in the test wells.

- **Inoculation:** The wells of a 96-well microtiter plate containing the serially diluted Rifampicin are inoculated with the standardized bacterial suspension. A growth control well (containing no antibiotic) and a sterility control well (containing uninoculated broth) are included.
- **Incubation:** The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.
- **Result Interpretation:** The MIC is recorded as the lowest concentration of Rifampicin that completely inhibits the visible growth of the microorganism.

Agar Dilution Method

This method involves the incorporation of the antimicrobial agent into an agar medium.

Methodology:

- **Preparation of Antimicrobial Plates:** A series of agar plates (typically Mueller-Hinton Agar) are prepared, each containing a specific concentration of Rifampicin.
- **Inoculum Preparation:** A bacterial inoculum is prepared and adjusted to a 0.5 McFarland standard.
- **Inoculation:** A standardized volume of the bacterial suspension is spot-inoculated onto the surface of each agar plate, including a control plate with no antibiotic.
- **Incubation:** The plates are incubated at 35-37°C for 16-20 hours.
- **Result Interpretation:** The MIC is determined as the lowest concentration of Rifampicin that inhibits the visible growth of the bacteria on the agar surface.

Conclusion

Rifogal (Rifampicin) demonstrates a broad spectrum of in vitro activity against a variety of clinically significant bacteria. Its potent inhibitory action on bacterial DNA-dependent RNA polymerase makes it a cornerstone in the treatment of mycobacterial diseases and a valuable agent for specific Gram-positive and Gram-negative infections. The standardized methodologies for susceptibility testing, such as broth microdilution and agar dilution, are essential for the accurate determination of its in vitro efficacy and for guiding appropriate clinical use. Continuous surveillance of antimicrobial susceptibility patterns is crucial for

monitoring the emergence of resistance and ensuring the continued effectiveness of this important antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. In Vitro MIC Values of Rifampin and Ethambutol and Treatment Outcome in Mycobacterium avium Complex Lung Disease - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Reevaluating Rifampicin Breakpoint Concentrations for Mycobacterium tuberculosis Isolates with Disputed rpoB Mutations and Discordant Susceptibility Phenotypes - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Rifampin - StatPearls - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 5. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 6. [publications.ersnet.org](https://www.publications.ersnet.org/) [[publications.ersnet.org](https://www.publications.ersnet.org/)]
- 7. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 8. [szu.gov.cz](https://www.szu.gov.cz/) [[szu.gov.cz](https://www.szu.gov.cz/)]
- 9. [goums.ac.ir](https://www.goums.ac.ir/) [[goums.ac.ir](https://www.goums.ac.ir/)]
- 10. [iaclld.com](https://www.iaclld.com/) [[iaclld.com](https://www.iaclld.com/)]
- 11. EUCAST: Clinical Breakpoint Tables [[eucast.org](https://www.eucast.org/)]
- 12. [darvashco.com](https://www.darvashco.com/) [[darvashco.com](https://www.darvashco.com/)]
- To cite this document: BenchChem. [Rifogal (Rifampicin): A Comprehensive Technical Guide on its Spectrum of Activity]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15747613/docs#rifogal-rifampicin-a-comprehensive-technical-guide-on-its-spectrum-of-activity>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)